Cas no 2120773-62-6 (methyl 4-(3-hydroxypyrrolidin-3-yl)methylbenzoate)

• Product Name: methyl 4-(3-hydroxypyrrolidin-3-yl)methylbenzoate
• CAS No: 2120773-62-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6288244
• PubChem ID: 165757165
• Update Time: 2025-05-21

methyl 4-(3-hydroxypyrrolidin-3-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-hydroxypyrrolidin-3-yl)methylbenzoate
• 2120773-62-6
• EN300-1820144
• methyl 4-[(3-hydroxypyrrolidin-3-yl)methyl]benzoate

• Inchi： 1S/C13H17NO3/c1-17-12(15)11-4-2-10(3-5-11)8-13(16)6-7-14-9-13/h2-5,14,16H,6-9H2,1H3
• InChI Key： ZCXAGZNNWUTQCG-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(C(=O)OC)=CC=2)CNCC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 4-(3-hydroxypyrrolidin-3-yl)methylbenzoate

Methyl 4-(3-Hydroxypyrrolidin-3-yl)methylbenzoate: A Comprehensive Overview

Methyl 4-(3-hydroxypyrrolidin-3-yl)methylbenzoate, with the CAS number 2120773-62-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoate ester group with a hydroxypyrrolidine moiety. The methyl benzoate portion of the molecule contributes to its aromatic properties, while the hydroxypyrrolidine ring introduces a cyclic amine structure with hydroxyl functionality. This combination makes it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the importance of methyl benzoate derivatives in medicinal chemistry. The presence of the hydroxypyrrolidine group in this compound has been shown to enhance its bioavailability and pharmacokinetic properties. Researchers have explored its potential as a precursor for more complex molecules, particularly in the development of bioactive agents targeting various therapeutic areas such as inflammation, neurodegenerative diseases, and cancer.

The synthesis of methyl 4-(3-hydroxypyrrolidin-3-yl)methylbenzoate involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is often achieved through cyclization reactions involving amino alcohols or related precursors. The subsequent esterification step introduces the methyl benzoate group, ensuring the final product's stability and reactivity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, leading to higher yields and improved purity.

In terms of physical properties, methyl 4-(3-hydroxypyrrolidin-3-yl)methylbenzoate exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its molecular weight is around 255 g/mol, and it has a density of about 1.1 g/cm³. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The chemical stability of this compound has been extensively studied under different environmental conditions. It has been found to be stable under neutral and mildly acidic conditions but undergoes hydrolysis in strong alkaline environments. This behavior is crucial for its application in drug delivery systems, where controlled release mechanisms are often required.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of methyl 4-(3-hydroxypyrrolidin-3-yl)methylbenzoate at the molecular level. Quantum mechanical calculations have provided insights into its electronic distribution, which influences its interaction with biological targets. These studies have paved the way for the rational design of analogs with enhanced bioactivity.

In conclusion, methyl 4-(3-hydroxypyrrolidin-3-yl)methylbenzoate (CAS No: 2120773-62-6) is a promising compound with diverse applications in organic synthesis and pharmacology. Its unique structure, combined with favorable physical and chemical properties, positions it as a valuable tool for researchers in developing innovative solutions across various scientific domains.